3-(2-Chloro-4-nitrophenoxy)benzoic acid

• Molecular Formula: C13H8ClNO5
• Molecular Weight: 293.66 g/mol
• IUPAC Name: 3-(2-chloro-4-nitrophenoxy)benzoic acid
• InChI: InChI=1S/C13H8ClNO5/c14-11-7-9(15(18)19)4-5-12(11)20-10-3-1-2-8(6-10)13(16)17/h1-7H,(H,16,17)
• InChI Key: ATRCVLZXQWTQDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=C(C=C(C=C2)[N+](=O)[O-])Cl)C(=O)O

Description

3-(2-Chloro-4-nitrophenoxy)benzoic acid is a useful research compound. Its molecular formula is C13H8ClNO5 and its molecular weight is 293.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-hydroxybenzoic acid (5 g), dimethyl formamide (50 ml), 3,4-dichloronitrobenzene (7 g) and anhydrous potassium carbonate (10 g) was stirred and heated at 100° C. for 14 hours. The solvent was removed under reduced pressure and the residue poured into water and acidified with 2 molar hydrochloric acid. The yellow solid which separated was recrystallised from toluene to give the required benzoic acid derivative (8.0 g) with a melting point of 172°-173° C.